Cas no 2228570-84-9 (tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate
• CAS No: 2228570-84-9
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 5970098
• PubChem ID: 165757662
• Update Time: 2025-05-20

tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate
• tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)phenyl]carbamate
• EN300-1872450
• 2228570-84-9

• Inchi： 1S/C14H17N3O3/c1-14(2,3)19-13(18)17-10-6-4-5-9(7-10)12-11(15)8-16-20-12/h4-8H,15H2,1-3H3,(H,17,18)
• InChI Key： VKFURISBPMWIQE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C2=C(C=NO2)N)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.12699141g/mol
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate (CAS No. 2228570-84-9)

The compound tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate (CAS No. 2228570-84-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole core and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The 4-amino-1,2-oxazol-5-yl moiety is a key pharmacophore, often linked to antimicrobial and anti-inflammatory properties.

In recent years, the demand for heterocyclic compounds like tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate has surged due to their versatility in medicinal chemistry. This compound aligns with current trends in small-molecule drug development, where researchers seek novel scaffolds to address drug resistance and improve therapeutic efficacy. Its CAS No. 2228570-84-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed topics in organic synthesis is the optimization of carbamate-protecting groups, and this compound exemplifies the utility of tert-butyl carbamates in protecting amine functionalities during multi-step syntheses. The phenylcarbamate segment further enhances its stability, making it a preferred choice for peptide coupling and bioconjugation applications. These attributes have led to its inclusion in libraries for fragment-based drug design (FBDD).

From an industrial perspective, tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate is synthesized via Pd-catalyzed cross-coupling or microwave-assisted reactions, methods that align with green chemistry principles. Its CAS No. 2228570-84-9 is often referenced in patents related to kinase inhibitors and GPCR-targeted therapies, highlighting its role in addressing unmet medical needs. The compound’s logP and solubility profiles are also critical for ADME/Tox predictions, a hot topic in computational chemistry.

Another area of interest is the compound’s potential in agrochemical innovation. The 1,2-oxazole ring is a common motif in pesticides and herbicides, and derivatives of tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate are being explored for their plant-growth-regulating properties. This aligns with global efforts to develop sustainable crop protection solutions, a trending topic in precision agriculture.

In summary, tert-butyl N-3-(4-amino-1,2-oxazol-5-yl)phenylcarbamate (CAS No. 2228570-84-9) is a multifaceted compound with broad applications in life sciences. Its structural features and synthetic accessibility make it a cornerstone in modern chemical biology and material science. As research continues, this molecule is poised to play a pivotal role in advancing personalized medicine and green synthesis technologies.